Cas no 78032-06-1 (Phthalazine, 5,7-dimethyl-)
Phthalazine, 5,7-dimethyl- structure
Product Name:Phthalazine, 5,7-dimethyl-
CAS No:78032-06-1
MF:C10H10N2
MW:158.199801921844
CID:535093
PubChem ID:12679509
Update Time:2025-04-19
Phthalazine, 5,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phthalazine, 5,7-dimethyl-
- 5,7-dimethylphthalazine
- 78032-06-1
- SCHEMBL3844867
- DTXSID70506645
-
- Inchi： 1S/C10H10N2/c1-7-3-8(2)10-6-12-11-5-9(10)4-7/h3-6H,1-2H3
- InChI Key： HMEGOYMIPUGFHF-UHFFFAOYSA-N
- SMILES： N1C=C2C(=CN=1)C=C(C)C=C2C
Computed Properties
- Exact Mass: 158.084398327g/mol
- Monoisotopic Mass: 158.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 25.8Ų
Phthalazine, 5,7-dimethyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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